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Compound of Interest

Compound Name: Leesggglvqpggsmk acetate

Cat. No.: B15584736 Get Quote

Initial investigations into "Leesggglvqpggsmk acetate" reveal its identity not as a bioactive

compound for cell culture assays, but as a specific peptide fragment of the therapeutic

monoclonal antibody, Infliximab. Its primary application lies in the realm of analytical chemistry,

specifically for the quantitative analysis of Infliximab, rather than in the modulation of cellular

functions.

Our comprehensive search for protocols, application notes, and signaling pathway information

related to the use of "Leesggglvqpggsmk acetate" in cell culture assays has yielded no

results. This is because the compound is a proteolysis-derived peptide of Infliximab, an

antibody that targets and neutralizes tumor necrosis factor-alpha (TNF-α). As a component of a

larger therapeutic molecule, "Leesggglvqpggsmk acetate" is commercially available as a

reference standard for analytical methods, such as mass spectrometry, to accurately measure

the concentration of Infliximab in biological samples.

The "acetate" in its name refers to the salt form of the peptide and is not indicative of a role as

a bioactive acetate donor in cellular metabolism. While acetate itself is a well-studied molecule

in cell culture, influencing metabolism and epigenetic regulation, its effects are distinct from the

properties of this specific peptide sequence.

Therefore, the creation of detailed application notes, experimental protocols, and signaling

pathway diagrams for "Leesggglvqpggsmk acetate" in the context of cell culture assays is not

feasible, as there is no scientific literature or data to support its use in this manner.
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Researchers and drug development professionals should be aware of its true application to

avoid misinterpretation and ensure the correct reagents are used in their experimental designs.

Chemical and Physical Properties
For clarity and proper identification in an analytical setting, the known properties of

"Leesggglvqpggsmk acetate" are summarized below.

Property Value Reference

Chemical Formula C66H112N18O26S [1]

Molecular Weight 1605.76 g/mol [1]

Primary Application
Quantitative analysis of

Infliximab
[1]

Storage (Powder) -20°C for 2 years [1]

Storage (in DMSO)
4°C for 2 weeks, -80°C for 6

months
[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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